Cas no 5659-20-1 (Octanamide, 2-butyl-3-oxo-N-phenyl-)

• Product Name: Octanamide, 2-butyl-3-oxo-N-phenyl-
• CAS No: 5659-20-1
• MF: C₁₈H₂₇NO₂
• MW: 289.412485361099
• CID: 386985
• PubChem ID: 268278
• Update Time: 2025-04-19

Octanamide, 2-butyl-3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Octanamide, 2-butyl-3-oxo-N-phenyl-
• 2-butyl-3-oxo-N-phenyloctanamide
• 2-butyl-3-oxo-octanoic acid anilide
• 2-Butyl-3-oxo-octansaeure-anilid
• 3-Hydroxy-2-butyl-octen-(2)-saeure-(1)-anilid
• AC1L6JXG
• AC1Q5N78
• AG-J-97570
• AR-1D9850
• CTK1H5064
• NSC108435
• NSC-108435
• DTXSID90296238
• 5659-20-1

• Inchi： 1S/C18H27NO2/c1-3-5-8-14-17(20)16(13-6-4-2)18(21)19-15-11-9-7-10-12-15/h7,9-12,16H,3-6,8,13-14H2,1-2H3,(H,19,21)
• InChI Key： QSNMNTAUXLGQKK-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)C(C(NC1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 289.20431
• Monoisotopic Mass: 289.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 454.6°Cat760mmHg
• Flash Point: 149°C
• Refractive Index: 1.521
• PSA: 46.17
• LogP: 4.65390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides